Cas no 51009-80-4 (Propanoic acid, compd. with N,N-diethylethanamine (1:1))

• Product Name: Propanoic acid, compd. with N,N-diethylethanamine (1:1)
• CAS No: 51009-80-4
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 363594
• PubChem ID: 71366369
• Update Time: 2025-04-19

Propanoic acid, compd. with N,N-diethylethanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, compd. with N,N-diethylethanamine (1:1)
• N,N-diethylethanamine,propanoic acid
• Propanoic acid--N,N-diethylethanamine (1/1)
• DTXSID90789731
• 51009-80-4

• Inchi： 1S/C6H15N.C3H6O2/c1-4-7(5-2)6-3;1-2-3(4)5/h4-6H2,1-3H3;2H2,1H3,(H,4,5)
• InChI Key： JYFPFWCWXLBYDY-UHFFFAOYSA-N
• SMILES： OC(CC)=O.N(CC)(CC)CC

Computed Properties

• Exact Mass: 175.15733
• Monoisotopic Mass: 175.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 65.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54